Cas no 2411333-93-0 (Methyl (E)-4-(2-cyclobutyl-4-oxo-5,7,8,9-tetrahydro-3H-pyrimido[5,4-c]azepin-6-yl)-4-oxobut-2-enoate)

• Product Name: Methyl (E)-4-(2-cyclobutyl-4-oxo-5,7,8,9-tetrahydro-3H-pyrimido[5,4-c]azepin-6-yl)-4-oxobut-2-enoate
• CAS No: 2411333-93-0
• MF: C₁₇H₂₁N₃O₄
• MW: 331.366344213486
• CID: 5358463
• PubChem ID: 146099396
• Update Time: 2025-06-08

Methyl (E)-4-(2-cyclobutyl-4-oxo-5,7,8,9-tetrahydro-3H-pyrimido[5,4-c]azepin-6-yl)-4-oxobut-2-enoate Chemical and Physical Properties

Names and Identifiers

• Z4097795012
• methyl (2E)-4-{2-cyclobutyl-4-oxo-3H,4H,5H,6H,7H,8H,9H-pyrimido[5,4-c]azepin-6-yl}-4-oxobut-2-enoate
• Methyl (E)-4-(2-cyclobutyl-4-oxo-5,7,8,9-tetrahydro-3H-pyrimido[5,4-c]azepin-6-yl)-4-oxobut-2-enoate

• Inchi： 1S/C17H21N3O4/c1-24-15(22)8-7-14(21)20-9-3-6-13-12(10-20)17(23)19-16(18-13)11-4-2-5-11/h7-8,11H,2-6,9-10H2,1H3,(H,18,19,23)/b8-7+
• InChI Key： SDJRTCSDGWSNNQ-BQYQJAHWSA-N
• SMILES： O=C1C2CN(C(/C=C/C(=O)OC)=O)CCCC=2N=C(C2CCC2)N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 659
• XLogP3: 0.1
• Topological Polar Surface Area: 88.1

Additional information on Methyl (E)-4-(2-cyclobutyl-4-oxo-5,7,8,9-tetrahydro-3H-pyrimido[5,4-c]azepin-6-yl)-4-oxobut-2-enoate

Methyl (E)-4-(2-cyclobutyl-4-oxo-5,7,8,9-tetrahydro-3H-pyrimido[5,4-c]azepin-6-yl)-4-oxobut-2-enoate: A Comprehensive Overview

Methyl (E)-4-(2-cyclobutyl-4-oxo-5,7,8,9-tetrahydro-3H-pyrimido[5,4-c]azepin-6-yl)-4-oxobut-2-enoate, with the CAS number 2411333-93-0, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered attention due to their potential biological activities and structural complexity. The presence of multiple functional groups, including ester and lactone moieties, along with a fused pyrimido[5,4-c]azepine core, makes this molecule a subject of extensive research and development.

The pyrimido[5,4-c]azepine scaffold is particularly noteworthy as it is known for its ability to interact with various biological targets. This scaffold has been explored in the design of drugs targeting neurological disorders, cancer, and infectious diseases. The specific arrangement of atoms in the 2-cyclobutyl-4-oxo-5,7,8,9-tetrahydro portion of the molecule contributes to its unique chemical properties and potential applications. The Methyl (E)-4-(...)-4-oxobut-2-enoate moiety further enhances the molecule's reactivity and solubility characteristics.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to delve deeper into the structural and functional aspects of this compound. These studies have highlighted the importance of the ester group in modulating the bioactivity of the molecule. The ester functionality is known to influence drug metabolism and absorption, making it a critical factor in drug design. Additionally, the lactone ring present in the structure has been shown to enhance binding affinity to certain protein targets.

In vitro studies have begun to unravel the potential pharmacological properties of Methyl (E)-4-(2-cyclobutyl-4-oxo-5,7,8,9-tetrahydro-3H-pyrimido[5,4-c]azepin-6-yl)-4-oxobut-2-enoate. Initial experiments suggest that this compound exhibits moderate activity against certain cancer cell lines. The pyrimido[5,4-c]azepine core appears to disrupt key signaling pathways involved in cell proliferation and survival. Furthermore, the 2-cyclobutyl substituent seems to enhance the molecule's stability and bioavailability.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity. Techniques such as catalytic hydrogenation and protecting group strategies are crucial in constructing the complex framework of this molecule. The development of efficient synthetic routes is essential for scaling up production and conducting further pharmacological studies.

One of the most exciting aspects of Methyl (E)-4-(2-cyclobutyl-4-oxo-5,7,8,9-tetrahydro-3H-pyrimido[5,4-c]azepin-6-yll)-4 oxobut 2 enoate is its potential as a lead compound for drug discovery. By modifying specific functional groups or substituents within its structure, researchers can fine-tune its biological activity. This flexibility makes it an attractive candidate for developing novel therapeutic agents targeting various diseases.

The role of computational modeling in understanding the behavior of this compound cannot be overstated. Molecular dynamics simulations have provided valuable insights into how this molecule interacts with biological targets at an atomic level. These simulations help predict binding affinities and identify potential binding sites on protein targets. Such information is crucial for designing more effective drugs with improved pharmacokinetic profiles.

Future research directions include exploring the synthesis of analogs of Methyl (E)-4-(2-cyclobutyl 4 oxo 5 7 8 9 tetrahydro 3H pyrimido[5 4 c]azepin 6 yl) 4 oxobut 2 enoate that may exhibit enhanced bioactivity or reduced toxicity. Additionally investigating its mechanism of action will provide a deeper understanding of how it affects cellular processes at a molecular level.

The development of new pharmaceutical agents is often hampered by challenges related to drug delivery systems. However recent innovations in nanotechnology offer promising solutions for delivering compounds like Methyl (E) - 4( - - ) - - oxobut - - enoate efficiently into target tissues or cells. Nanoparticles can encapsulate these molecules ensuring controlled release rates which could improve therapeutic outcomes while minimizing side effects.

In conclusion Methyl (E) - 44( -- -- ) - -- oxobut -- enoate represents an intriguing compound with significant potential applications in medicine today Its unique structural features combined with recent advances in computational chemistry make it a compelling subject for further exploration As research continues we can expect more discoveries about its biological activities mechanisms effects on human health overall significance within medicinal chemistry field